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Compound of Interest

Compound Name:
Tert-butyl 4-hydroxyazepane-1-

carboxylate

CAS No.: 478832-21-2

Cat. No.: B1592644

Get Quote

Introduction & Strategic Rationale
In medicinal chemistry, the azepane (homopiperidine) scaffold is a critical pharmacophore

found in various neurological and metabolic modulators. The 4-hydroxyazepane core serves as

a versatile building block; however, its bifunctionality (secondary amine and secondary alcohol)

requires orthogonal protection strategies.

The tert-butyloxycarbonyl (Boc) group is the preferred N-protecting group due to its stability

against basic hydrolysis and catalytic hydrogenolysis, while remaining labile to acidic conditions

(e.g., TFA or HCl/Dioxane).

Critical Design Considerations
Regioselectivity: The nucleophilicity of the secondary amine (

nitrogen) is significantly higher than that of the secondary alcohol (
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oxygen). Under controlled pH and temperature, chemoselective N-acylation is achieved
without protecting the hydroxyl group.

Ring Strain: While 7-membered rings possess higher conformational entropy than

piperidines, the nitrogen reactivity remains comparable. Standard Schotten-Baumann

conditions are highly effective.

Starting Material: This protocol assumes the use of 4-hydroxyazepane hydrochloride (CAS:

193566-17-3) or the free base.

Reaction Mechanism
The reaction proceeds via a nucleophilic addition-elimination pathway.

Deprotonation: The base (e.g., NaOH or TEA) deprotonates the ammonium salt (if starting

with HCl salt) to generate the free amine.

Nucleophilic Attack: The lone pair of the azepane nitrogen attacks the carbonyl carbon of di-

tert-butyl dicarbonate (

).

Collapse & Elimination: The tetrahedral intermediate collapses, expelling tert-butyl

carbonate.

Decarboxylation: The leaving group decomposes into

and tert-butanol.[1]

Selectivity Factor: The

of the protonated amine (~10-11) vs. the hydroxyl group (~16) ensures that under mild basic
conditions, the alkoxide is not formed, preventing O-Boc formation.

Experimental Protocol
Two methods are provided. Method A is preferred for scale-up (>5g) due to ease of workup.

Method B is suitable for small-scale, anhydrous applications.
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Materials & Reagents
Component CAS No. Role Equiv.

4-Hydroxyazepane

HCl
193566-17-3 Substrate 1.0

Di-tert-butyl

dicarbonate
24424-99-5 Reagent 1.1

Sodium Hydroxide

(NaOH)
1310-73-2 Base (Method A) 2.5

Triethylamine (TEA) 121-44-8 Base (Method B) 2.0

Dioxane / Water N/A Solvent (Method A) 1:1 v/v

Dichloromethane

(DCM)
75-09-2 Solvent (Method B) N/A

Method A: Biphasic Schotten-Baumann Protocol
(Recommended)
Step 1: Preparation Dissolve 4-hydroxyazepane HCl (10.0 g, 66.0 mmol) in a mixture of 1,4-

dioxane (50 mL) and water (50 mL) in a 250 mL round-bottom flask.

Step 2: Basification Cool the solution to 0°C using an ice bath. Slowly add 1M aqueous NaOH

(165 mL, 165 mmol, 2.5 equiv) ensuring the internal temperature does not exceed 10°C.

Note: If using free base starting material, reduce base to 1.1 equiv.

Step 3: Reagent Addition Prepare a solution of

(15.8 g, 72.6 mmol, 1.1 equiv) in 1,4-dioxane (20 mL). Add this solution dropwise to the
reaction mixture over 30 minutes at 0°C.

Step 4: Reaction Remove the ice bath and allow the mixture to warm to room temperature (20-

25°C). Stir vigorously for 4–12 hours.
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Monitoring: Check reaction progress via TLC (Mobile phase: 5% MeOH in DCM, stain with

Ninhydrin). The starting amine will remain at the baseline; the product (

) will not stain with Ninhydrin but can be visualized with PMA or

.

Step 5: Workup

Concentrate the mixture under reduced pressure (rotary evaporator) to remove most of the

dioxane.

Dilute the remaining aqueous residue with Ethyl Acetate (EtOAc) (100 mL).

Separate the layers.[2] Extract the aqueous layer twice more with EtOAc (2 x 50 mL).

Combine organic layers and wash sequentially with:

1M Citric acid or 5%

(50 mL) – Removes unreacted amine.

Water (50 mL)

Brine (50 mL)

Dry over anhydrous

, filter, and concentrate to dryness.

Step 6: Purification The crude material is often pure enough (>95%) for subsequent steps. If

necessary, purify via flash column chromatography (Silica gel, 0-5% MeOH in DCM).

Yield: Expect 90–98% yield as a colorless viscous oil or low-melting solid.

Process Visualization
The following diagram illustrates the logical workflow for Method A, highlighting critical decision

points and phase separations.
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Start: 4-Hydroxyazepane HCl

Dissolve in Dioxane/H2O (1:1)
Cool to 0°C

Add NaOH (2.5 eq)
pH > 10

Dropwise Addition of Boc2O
(1.1 eq in Dioxane)

Warm to RT
Stir 4-12h

TLC / LCMS Check

Incomplete

Evaporate Dioxane
Extract w/ EtOAc

Complete

Wash: Citric Acid -> Brine
Dry (Na2SO4)

Target: N-Boc-4-hydroxyazepane

Click to download full resolution via product page

Figure 1: Workflow for the Schotten-Baumann protection of 4-hydroxyazepane.
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Quality Control & Characterization
Verify the identity of the product using the following parameters.

Parameter Expected Value / Observation

Physical State Colorless viscous oil or white waxy solid.

TLC (

)

~0.4 (DCM:MeOH 95:5). Ninhydrin negative;

PMA active.

NMR (CDCl

)

1.46 (s, 9H, Boc), 3.90 (m, 1H, CH-OH), 3.20-

3.60 (m, 4H, N-CH

). Note: Rotamers may cause peak broadening.

MS (ESI+)

;

;

.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

O-Boc Formation

Reaction pH too high (>12) or

excess

used with strong base.

Maintain pH ~10. Use exactly

1.1 eq of

. If O-Boc forms, treat with mild

base (LiOH/MeOH) to

selectively hydrolyze the

carbonate.

Incomplete Reaction
Old

(hydrolyzed).

Check reagent quality. Add 0.2

eq additional

.

Emulsion during Workup Dioxane not fully removed.

Evaporate dioxane more

thoroughly before extraction.

Add solid NaCl to saturate the

aqueous phase.
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Target Compound Data

PubChem CID: 22933363 (tert-butyl 4-hydroxyazepane-1-carboxylate).[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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